![molecular formula C12H18N4O2 B2421188 tert-Butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate CAS No. 2163343-18-6](/img/structure/B2421188.png)
tert-Butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate, also known as TAPAC, is a synthetic compound that is used in scientific research. TAPAC is a derivative of azetidine and pyrimidine, which are organic compounds that are commonly found in nature. TAPAC is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform. It has been shown to have potential as a therapeutic agent for the treatment of various diseases.
Scientific Research Applications
Histamine H4 Receptor Ligands
Research has demonstrated the synthesis and study of 2-aminopyrimidine derivatives as ligands for the histamine H4 receptor (H4R), focusing on optimizing potency and anti-inflammatory and antinociceptive activities in animal models. These studies highlight the potential of H4R antagonists in pain management and their application in medicinal chemistry (Altenbach et al., 2008).
Enantiopure Azetidine-2-Carboxylic Acids
Research on amino acid-azetidine chimeras has led to the synthesis of enantiopure 3-substituted azetidine-2-carboxylic acids. This work demonstrates the versatility of these compounds in studying the influence of conformation on peptide activity, highlighting their significance in peptide research (Sajjadi & Lubell, 2008).
Bifunctional tert-Butyl Azetidine Derivatives
A study reported efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a bifunctional compound useful for further selective derivation on azetidine and cyclobutane rings. This research provides a convenient entry point to novel compounds, complementing piperidine ring systems in chemical synthesis (Meyers et al., 2009).
Ligand Synthesis for Nicotinic Receptors
The synthesis of 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, a novel ligand for nicotinic receptors, was achieved via Stille coupling. This research contributes to the development of compounds potentially useful in studying brain disorders and receptor function (Karimi & Långström, 2002).
Masked Dipoles for Cycloaddition Reactions
A study on silylmethyl-substituted aziridine and azetidine as masked 1,3- and 1,4-dipoles for formal [3+2] and [4+2] cycloaddition reactions revealed their efficient reaction with nitriles and carbonyl substrates. This research has implications for synthetic organic chemistry, particularly in the formation of imidazoline, oxazolidine, and tetrahydropyrimidine products (Yadav & Sriramurthy, 2005).
Cyclic Amino Acid Ester Synthesis
Research on tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate led to its synthesis as a cyclic amino acid ester and characterization via spectroscopic methods. The study provides insights into the structural characteristics of this compound, useful in the field of organic chemistry and material science (Moriguchi et al., 2014).
Properties
IUPAC Name |
tert-butyl 3-(2-aminopyrimidin-4-yl)azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O2/c1-12(2,3)18-11(17)16-6-8(7-16)9-4-5-14-10(13)15-9/h4-5,8H,6-7H2,1-3H3,(H2,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKUFBOFYDLYEGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C2=NC(=NC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.